Cas no 122950-66-7 (1-(bromomethyl)-2-methoxy-3-methylbenzene)
122950-66-7 structure
Product Name:1-(bromomethyl)-2-methoxy-3-methylbenzene
CAS No:122950-66-7
MF:C9H11BrO
MW:215.087042093277
MDL:MFCD18398319
CID:1217532
PubChem ID:14433798
Update Time:2025-04-20
1-(bromomethyl)-2-methoxy-3-methylbenzene Chemical and Physical Properties
Names and Identifiers
-
- Benzene, 1-(bromomethyl)-2-methoxy-3-methyl-
- 1-(bromomethyl)-2-methoxy-3-methylbenzene
- SCHEMBL4513903
- MFCD18398319
- AKOS037655702
- 122950-66-7
- CS-0457381
- DMQMITNJIJERTM-UHFFFAOYSA-N
- 2-Methoxy-3-methylbenzyl bromide
- XEA95066
- DTXSID40560193
- 1-bromomethyl-2-methoxy-3-methyl-benzene
- PS-9993
- 2-Methoxy-3-methylbenzylbromide
- EN300-1913335
-
- MDL: MFCD18398319
- Inchi: 1S/C9H11BrO/c1-7-4-3-5-8(6-10)9(7)11-2/h3-5H,6H2,1-2H3
- InChI Key: DMQMITNJIJERTM-UHFFFAOYSA-N
- SMILES: BrCC1C=CC=C(C)C=1OC
Computed Properties
- Exact Mass: 213.99933
- Monoisotopic Mass: 213.99933g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 116
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 9.2Ų
Experimental Properties
- PSA: 9.23
1-(bromomethyl)-2-methoxy-3-methylbenzene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A010004284-250mg |
2-Methoxy-3-methylbenzyl bromide |
122950-66-7 | 97% | 250mg |
$494.40 | 2023-09-03 | |
| Alichem | A010004284-500mg |
2-Methoxy-3-methylbenzyl bromide |
122950-66-7 | 97% | 500mg |
$782.40 | 2023-09-03 | |
| Alichem | A010004284-1g |
2-Methoxy-3-methylbenzyl bromide |
122950-66-7 | 97% | 1g |
$1445.30 | 2023-09-03 | |
| Apollo Scientific | OR400877-250mg |
2-Methoxy-3-methylbenzyl bromide |
122950-66-7 | 250mg |
£184.00 | 2025-02-20 | ||
| Apollo Scientific | OR400877-1g |
2-Methoxy-3-methylbenzyl bromide |
122950-66-7 | 1g |
£544.00 | 2025-02-20 | ||
| abcr | AB531532-250 mg |
2-Methoxy-3-methylbenzyl bromide; . |
122950-66-7 | 250MG |
€200.20 | 2023-03-30 | ||
| abcr | AB531532-1 g |
2-Methoxy-3-methylbenzyl bromide; . |
122950-66-7 | 1g |
€520.60 | 2023-03-30 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1528048-250mg |
1-(Bromomethyl)-2-methoxy-3-methylbenzene |
122950-66-7 | 98% | 250mg |
¥1183.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1528048-1g |
1-(Bromomethyl)-2-methoxy-3-methylbenzene |
122950-66-7 | 98% | 1g |
¥3864.00 | 2024-08-09 | |
| abcr | AB531532-250mg |
2-Methoxy-3-methylbenzyl bromide; . |
122950-66-7 | 250mg |
€200.20 | 2023-09-01 |
1-(bromomethyl)-2-methoxy-3-methylbenzene Related Literature
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
122950-66-7 (1-(bromomethyl)-2-methoxy-3-methylbenzene) Related Products
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- 50874-27-6(Benzene, 1,4-bis(bromomethyl)-2,5-dimethoxy-)
- 72652-35-8(Benzene, 1,3-bis(bromomethyl)-2,5-dimethoxy-)
- 161919-74-0(1-(Bromomethyl)-2,4-dimethoxybenzene)
- 10038-41-2(1-(bromomethyl)-2-[2-(bromomethyl)phenoxy]benzene)
- 30787-74-7(1,3-bis(bromomethyl)-2-methoxybenzene)
- 82657-72-5(1-(Bromomethyl)-2-phenoxybenzene)
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